Cas no 146137-94-2 (Benzo[b]thiophene-2-carboxylicacid, 6-iodo-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylicacid, 6-iodo-, methyl ester
• CAS No: 146137-94-2
• MF: C₁₀H₇IO₂S
• MW: 318.130853891373
• CID: 101322
• PubChem ID: 19007702
• Update Time: 2025-04-18

Benzo[b]thiophene-2-carboxylicacid, 6-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 6-iodo-, methyl ester
• Methyl 6-iodo-1-benzothiophene-2-carboxylate
• 6-iodobenzo[b]thiophene-2-carboxylic acid methyl ester
• 6-IODO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• ACMC-1BWD3
• AG-D-90325
• CTK4C4826
• KB-248910
• methyl 6-iodobenzo[b]thiophene-2-carboxylate
• SureCN4948300
• DTXSID40597328
• SCHEMBL4948300
• 146137-94-2

• Inchi： 1S/C10H7IO2S/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5H,1H3
• InChI Key： HTUQPKOAHNKBRA-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=C(C(=O)OC)SC=2C=1

Computed Properties

• Exact Mass: 317.92071
• Monoisotopic Mass: 317.92115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3